Three different approaches used to synthesize sensitive BaFBr:Eu2+ x-ray storage photostimulated luminescence (PSL) phosphor at 850°C for 1 h in reducing atmosphere are reported. The effect of F/Br and Eu concentration on photoluminescence (PL) and PSL sensitivities synthesized by three approaches were compared. In the first recipe, BaFBr:Eu2+ prepared using BaF2, BaBr2 and EuF3 mixture using solid state diffusion (Recipe I) even in reducing atmosphere yielded a low PL and PSL intensity due to oxygen contamination which act as competing hole traps. When BaFBr:Eu2+ was prepared using ammonium bromide and ammonium fluoride by two different recipes (recipes II and III), oxygen contamination was eliminated resulting in enhanced PSL efficiency. The proposed PSL process in BaFBr:Eu2+ is consistent with the experimental results. Increased F/Br molar ratios would incorporate fluorine ion interstitials which act as hole traps accompanied with bromine ion vacancies that act as electron traps. Though two types of F centres, F (Br-) and F(F-) are possible, F (Br-) centres formed during x-irradiation are only vital for the PSL process. Structural, morphology and thermoluminescence properties of the samples were also examined by using XRD, FESEM, EDAX and TL study.

To obtain optimal luminescence, 0.12 g of GdVO4:3%Eu3+ nanocrystals (NCs) and different volumes of nitrogen-doped carbon dots (N-CDs) crude solution were used as precursors, and the composite synthesized using the hydrothermal deposition method showed optimal luminescence when 11 ml (2.45 mmol) crude solution was used. In addition, similar composites with the same molar ratio as GVE/cCDs(11) were also prepared with the hydrothermal and physical mixing processes. Based on the test results of XRD, XPS, and PL spectra, for the composite GVE/cCDs(11), the highest (lowest) peak intensity of the C–C/C=C (C=O/C=N) bond, which was 1.18 (0.75) times that of GVE/cCDs-m, indicated most N-CDs deposition and led to their highest emission intensity under 365 nm excitation, although nitrogen atoms in the composite were shed slightly during the deposition process. Finally, as can be seen from the patterns designed for security applications that the optimally luminescent composite is one of the most promising candidates in the anti-counterfeiting field.

White-light-tunable LaMgAl11O19:x%Tb3+, y%Eu3+ series phosphors were prepared using the gel-combustion method. The structure and luminescence properties were studied, and the energy transfer of Eu3+ and Tb3+ in the LaMgAl11O19 system was also discussed. The results showed that the LaMgAl11O19 matrix exhibited strong emission in the blue-light region under the excitation of ultraviolet light, which resulted in conditions suitable for the preparation of white-light-tunable phosphors. The emission spectra of LaMgAl11O19:2%Tb3+, y%Eu3+ (y = 2%–9%) series phosphors were obtained through optimization experiments. It could be seen from the CIE diagram that by adjusting the doping quantities of Eu3+ and Tb3+ in the LaMgAl11O19 host, multicolor luminescence and white light emission in a single host could be achieved. By calculating the energy transfer efficiency and critical distance between Eu3+ and Tb3+ series phosphors, the mechanism of energy transfer between Tb3+ and Eu3+ was found to be the interaction between electric quadruples.

As a fundamental physical parameter, viscosity influences the diffusion in biological processes. The changes in intracellular viscosity led to the occurrence of relevant diseases. Monitoring changes in cellular viscosity is important for distinguishing abnormal cells in cell biology and oncologic pathology. Here, we devised and synthesized a viscosity-sensitive fluorescent probe LBX-1. LBX-1 showed high sensitivity, providing a large Stokes shift as well as an enhancement in fluorescent intensity (16.1-fold) from methanol solution to glycerol solution. Furthermore, the probe LBX-1 could localize in mitochondria because of the ability of the probe to penetrate the cell membrane and accumulate in mitochondria. These results suggested that the probe could be utilized in monitoring the changes in mitochondrial viscosity in complex biological systems.

As chromenones demonstrate significant push–pull fluorescence effects on the development and description of novel push–pull fluorescent compounds based on chromenone with exceptional molar extinction coefficients, benzothiazolyl-chromenone-based fluorophores were created by refluxing ethanol/piperidine over Knoevenagel's condensation. Many spectral methods, including 1H-NMR, FT-IR analysis, and (C, H, N) analysis, were used to demonstrate the molecular structures of the synthesized benzothiazolyl-chromenone-based fluorophores. The synthesized fluorophore UV–vis absorption and emission spectra showed significant extinction coefficients, which were observed to be influenced by the substituted benzothiazole bridge in conjugation with the alkoxy donor moiety. It was discovered that the alkoxyl group-bonded substituents had an effect on the maximum absorbance wavelength. The benzothiazolyl-chromenone hybrid achieved antioxidant efficacy that compared favourably with commonly used medications [butylated hydroxytoluene (BHT) and vitamin C]. In contrast with the other hybrids, hybrid 3c, which has a hexyloxy tail, made good claims about its suitable action towards vitamins and reference medications. Additionally, the synthesized benzothiazolyl-chromenone-based hybrids showed marked coordination with antioxidant efficacy when docked studies of the hybrids towards the chosen 3NM8 protein were conducted.

Photochromic inks have been an attractive authentication strategy to improve the anti-counterfeiting efficiency of commercial products. However, recent reports have showed significant disadvantages with photochromic inks, including poor durability and high cost. In this context, we develop novel photochromic nanofibers for advanced anti-counterfeiting applications. Lanthanide-doped strontium aluminate (LdSA) nanoparticles (NPs) were prepared and immobilized into electrospun cellulose acetate nanofibers (CANF). Authentication materials immobilized with inorganic photochromic agent can warranty durability and photostability. Therefore, the ultraviolet-stimulated photochromism of LdSA-encapsulated cellulose acetate nanofibers (LdSA@CANF) demonstrated high reversibility and photostability. A broad range of cellulose acetate nanofibers with unique emission characteristics were developed when applying different ratios of LdSA NPs. LdSA@CANF appeared colorless under visible daylight, whereas a green emission was monitored under UV-illumination. The shape and chemical content of the photochromic fibrous films were examined by various analytical techniques. The mechanical characteristics of LdSA@CANF-coated paper were investigated. The emission wavelength was detected at 514 nm to designate green color, whereas the excitation wavelength was detected at 369 nm to indicate transparency. The prepared cellulose acetate nanofibrous film can be described as an efficient strategy for anti-counterfeiting of commercialized items.

Pharmaceutical product quality control (QC) needs quick, sensitive and economical procedures to deliver high throughput at low cost, which is the key factor considered by such economic facilities. To lessen the risky effects of research laboratories, researchers must take into account the ecological impacts. α-Mangostin (MAG) exhibit anti-inflammatory, antioxidant, anticancer, anti-allergic, antibacterial, antifungal, antiviral and antimalarial activities. Based on the spectrofluorimetric approach, a novel straightforward, sensitive and environmentally friendly method for MAG determination was developed and validated. Many variables were investigated to improve MAG native fluorescence, including solvent type, buffers, pH and additional surfactants. The best MAG fluorescence sensitivity was found in Britton–Robinson buffer (pH 4) at 450 nm after irradiation at 350 nm in the concentration range of 5–50 ng ml−1. The technique was successfully used to determine the presence of MAG in both its approved dose forms and in samples of spiked human plasma, as per FDA standards for validation. According to their evaluation on two recent greenness criteria (GAPI [Green Analytical Procedure Index] and AGREE [Analytical GREEnness]), the suggested approach has been shown to be environmentally beneficial because it normally uses biodegradable chemicals in solvent-free aqueous phases.

A novel multi-color emitting Na2YMg2V3O12:Sm3+ phosphor was synthesized using a solid-state reaction, and its crystal structure, luminescence properties, and thermal stability were studied. Charge transfer within the (VO4)3− groups in the Na2YMg2V3O12 host led to a broad emission band between 400 and 700 nm, with a maximum at 530 nm. The Na2Y1−xMg2V3O12:xSm3+ phosphors exhibited a multi-color emission band under 365 nm near-ultraviolet (near-UV) light, consisting of the green emission of the (VO4)3− groups and sharp emission peaks at 570 nm (yellow), 618 nm (orange), 657 nm (red), and 714 nm (deep red) of Sm3+ ions. The optimal doping concentration of Sm3+ ions was found to be 0.05 mol%, and the dipole–dipole (d–d) interaction was primarily responsible for the concentration quenching phenomenon. Using the acquired Na2YMg2V3O12:Sm3+ phosphors, commercial BaMgAl10O17:Eu2+ blue phosphor, and a near-UV light-emitting diode (LED) chip, a white-LED lamp was designed and packaged. It produced bright neutral white light, manifesting a CIE coordinate of (0.314, 0.373), a color rendering index (CRI) of 84.9, and a correlated color temperature (CCT) of 6377 K. These findings indicate the potential of Na2YMg2V3O12:Sm3+ phosphor to be used as a multi-color component for solid-state illumination.

A series of Mn4+-doped and Mn4+,K+-co-doped Ba2LaTaO6 (BLT) double-perovskite phosphors was synthesized using a high-temperature solid-state reaction. The phase purity and luminescence properties were also studied. The optimum doping concentration of Mn4+ and K+ was obtained by investigating the photoluminescence excitation spectra and photoluminescence emission spectra. The comparison of BLT:Mn4+ phosphors with and without K+ ions shows that the photoluminescence intensity of K+-doped phosphors was greatly enhanced. This is because there was a charge difference when Mn4+ ions were doped with Ta5+ ions in BLT. Mn4+–K+ ion pairs were formed after doping K+ ions, which hinders the nonradiative energy transfer between Mn4+ ions. Therefore, the luminescence intensity, quantum yield, and thermal stability of phosphors were enhanced. The electroluminescence spectra of BLT:Mn4+ and BLT:Mn4+,K+ were measured. The spectra showed that the light emitted from the phosphors corresponded well with chlorophyll a and phytochrome PR. The results show that the BLT:Mn4+,K+ phosphors had good luminescence properties and application prospects and are ideal materials for plant-illuminated red phosphors.

To better understand the relationship between molecular structure and mechanofluorochromic characteristics, three carbazole-based N^O-chelated difluoroboron compounds (Cz-S-BF2, Cz-PhNp-S-BF2, and Cz-BNp-S-BF2) with different aryl substituents moieties were designed and synthesized. The mechanofluorochromic behaviours of Cz-S-BF2 (luminescence from bluish-green to yellowish-green, emission from 504 to 535 nm) without aryl substitution and Cz-PhNp-S-BF2 (luminescence from green and yellow, emission from 521 to 557 nm) with a phenyl-naphthalene group underwent reversible conversion using the grinding–fuming process. For Cz-BNp-S-BF2 this was not apparent due to the well coplanarity of the binaphthalene moiety. Mechanofluorochromic properties were demonstrated through XRD patterns measurement. We envisage that this study will provide a practicable reference to acquire organic molecules with mechanofluorochromic characteristics.